Cas no 1250098-88-4 (1-(3-fluorophenyl)-3-methylpiperazine)

• Product Name: 1-(3-fluorophenyl)-3-methylpiperazine
• CAS No: 1250098-88-4
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• MDL: MFCD16842029
• CID: 4581478
• PubChem ID: 62669736
• Update Time: 2025-05-20

1-(3-fluorophenyl)-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-3-methylpiperazine
• Piperazine, 1-(3-fluorophenyl)-3-methyl-

• MDL： MFCD16842029
• Inchi： 1S/C11H15FN2/c1-9-8-14(6-5-13-9)11-4-2-3-10(12)7-11/h2-4,7,9,13H,5-6,8H2,1H3
• InChI Key： PBEBBCLEHYFDPH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)CCNC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-fluorophenyl)-3-methylpiperazine

1-(3-Fluorophenyl)-3-Methylpiperazine: A Comprehensive Overview

The compound with CAS No. 1250098-88-4, commonly referred to as 1-(3-fluorophenyl)-3-methylpiperazine, is a heterocyclic organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the piperazine family, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The presence of a fluorophenyl group at position 3 and a methyl group at position 1 introduces unique electronic and steric properties, making it a versatile building block for various applications.

Piperazines are well-known for their ability to form stable complexes with metal ions, a property that has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). Recent studies have highlighted the potential of 1-(3-fluorophenyl)-3-methylpiperazine in constructing MOFs with high surface areas and exceptional stability. For instance, researchers have demonstrated its ability to form hierarchical porous structures that exhibit excellent gas adsorption capabilities, particularly for gases like methane and carbon dioxide. These findings underscore its potential in energy storage and environmental remediation technologies.

In the pharmaceutical industry, 1-(3-fluorophenyl)-3-methylpiperazine has been investigated as a lead compound for drug discovery. Its structural flexibility allows for the incorporation of various substituents, enabling the design of molecules with tailored pharmacokinetic profiles. Recent advancements in medicinal chemistry have leveraged this compound to develop inhibitors for kinases and other therapeutic targets. For example, derivatives of this compound have shown promise in preclinical models of cancer, where they demonstrated selective inhibition of oncogenic signaling pathways.

The synthesis of 1-(3-fluorophenyl)-3-methylpiperazine typically involves nucleophilic substitution or coupling reactions. A common approach involves the reaction of 3-fluorophenylamine with methyl-substituted piperazine derivatives under appropriate conditions. Recent optimizations in synthetic protocols have focused on improving yield and purity, often employing catalytic systems or microwave-assisted synthesis techniques. These improvements have made the compound more accessible for large-scale production and subsequent applications.

From a structural perspective, 1-(3-fluorophenyl)-3-methylpiperazine exhibits a planar geometry due to the aromatic nature of the fluorophenyl ring. The methyl group at position 1 introduces steric hindrance, which can influence the compound's reactivity and solubility properties. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, revealing that the fluorine atom exerts an electron-withdrawing effect that enhances the electrophilicity of the piperazine ring. This characteristic makes it an attractive candidate for various nucleophilic addition reactions.

Looking ahead, 1-(3-fluorophenyl)-3-methylpiperazine is expected to play a pivotal role in advancing both academic research and industrial applications. Its unique combination of structural features positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new facets of its chemistry, this compound is poised to contribute significantly to the development of innovative solutions across multiple disciplines.